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Compound of Interest

Compound Name: L 640035

Cat. No.: B1673792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-640035 is a potent and selective antagonist of contractile prostanoid receptors, specifically

targeting the thromboxane A2 (TP), prostaglandin D2 (DP), and prostaglandin F2α (FP)

receptors.[1][2] Its utility in in vitro studies necessitates the accurate and reproducible

preparation of stock solutions for consistent experimental outcomes. Dimethyl sulfoxide

(DMSO) is a common solvent for dissolving hydrophobic compounds like L-640035 for use in

cell culture. However, it is crucial to maintain a low final concentration of DMSO in the culture

medium, as it can have cytotoxic effects.[3][4] Most cell lines can tolerate DMSO

concentrations up to 0.5%, with some tolerating up to 1%; however, primary cells are often

more sensitive. A final DMSO concentration of 0.1% is generally considered safe for most cell

culture applications.

This document provides detailed protocols for the preparation, storage, and application of L-

640035 stock solutions in a research setting.

Quantitative Data Summary
For ease of use, the following tables summarize the key quantitative data required for the

preparation of L-640035 stock solutions.

Table 1: Properties of L-640035
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Property Value Source

Molecular Weight 274.3 g/mol PubChem

CAS Number 77174-74-6 PubChem

Chemical Formula C15H14O3S PubChem

Table 2: Solubility of L-640035

Solvent Solubility Notes

DMSO ≥10 mg/mL
Based on supplier data for

similar compounds.

Ethanol Sparingly Soluble
Not recommended for primary

stock solutions.

Water Insoluble Not a suitable solvent.

Table 3: Recommended Concentrations for Cell Culture Applications

Solution Concentration Notes

Stock Solution 10 mM in 100% DMSO
Recommended for long-term

storage and serial dilutions.

Working Concentration 1-100 µM

The optimal concentration

should be determined

experimentally for each cell

line and assay.

Final DMSO Concentration ≤ 0.5% (v/v)
To minimize solvent-induced

cytotoxicity.

Experimental Protocols
Materials

L-640035 powder
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Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, amber microcentrifuge tubes or cryovials

Sterile, nuclease-free water, cell culture grade

Complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM L-640035 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of L-

640035 in DMSO.

Preparation: In a sterile environment (e.g., a biological safety cabinet), allow the L-640035

powder and DMSO to come to room temperature.

Weighing: Carefully weigh out a precise amount of L-640035 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.743

mg of L-640035.

Dissolution: Transfer the weighed L-640035 powder into a sterile amber microcentrifuge

tube. Add the calculated volume of sterile, cell culture grade DMSO. For 2.743 mg of L-

640035, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution thoroughly until the L-640035 is completely dissolved. Gentle

warming in a 37°C water bath can aid in dissolution if necessary.

Aliquoting: Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile,

amber cryovials. This minimizes freeze-thaw cycles and protects the compound from light.
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Storage: Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for

long-term storage (months to years).

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
This protocol details the dilution of the primary DMSO stock solution to a final working

concentration in your complete cell culture medium.

Thawing: Thaw a single aliquot of the 10 mM L-640035 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation and ensure

accurate dilution, it is recommended to perform an intermediate dilution in sterile, serum-free

medium or PBS. For example, to prepare a 1 mM intermediate solution, dilute the 10 mM

stock 1:10 (e.g., 10 µL of 10 mM stock + 90 µL of serum-free medium).

Final Dilution: Add the appropriate volume of the stock or intermediate solution to your

complete cell culture medium to achieve the desired final concentration. For example, to

prepare 10 mL of medium with a final L-640035 concentration of 10 µM, add 10 µL of the 10

mM stock solution. This will result in a final DMSO concentration of 0.1%.

Mixing: Gently mix the medium containing L-640035 by inverting the tube or flask several

times.

Application: Use the freshly prepared working solution to treat your cells.

Important Considerations:

Vehicle Control: Always include a vehicle control in your experiments. This consists of

treating cells with the same final concentration of DMSO as is present in the L-640035-

treated cultures.

Aseptic Technique: Maintain sterile technique throughout the entire procedure to prevent

contamination of your cell cultures.

Solubility Check: After preparing the stock solution, visually inspect for any undissolved

particles. If present, continue vortexing or gentle warming.
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Material Compatibility: Ensure that all plasticware used is compatible with DMSO.

Polystyrene can be affected by high concentrations of DMSO. Polypropylene is a safer

alternative.

Visualization of Key Concepts
L-640035 Stock Solution Preparation Workflow
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Caption: Workflow for preparing L-640035 stock and working solutions.
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Simplified Prostanoid Receptor Antagonism by L-640035
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Caption: L-640035 blocks prostanoid-induced signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing L-640035 Stock Solutions for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673792#preparing-l-640035-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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